Cas no 2138107-67-0 (3-(2,2-Dimethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one)

• Product Name: 3-(2,2-Dimethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one
• CAS No: 2138107-67-0
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5907158
• PubChem ID: 165496722
• Update Time: 2025-05-23

3-(2,2-Dimethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one
• 2138107-67-0
• EN300-1158882
• 3-(2,2-Dimethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one

• Inchi： 1S/C11H15NO2S/c1-11(2)4-3-8(13)7-9(11)12-5-6-15-10(12)14/h5-6,9H,3-4,7H2,1-2H3
• InChI Key： HBURUICVUMPSLC-UHFFFAOYSA-N
• SMILES： S1C=CN(C1=O)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7Ų

Additional information on 3-(2,2-Dimethyl-5-oxocyclohexyl)-2,3-dihydro-1,3-thiazol-2-one

3-(2,2-Dimethyl-5-Oxocyclohexyl)-2,3-Dihydro-1,3-Thiazol-2-One: A Comprehensive Overview

The compound 3-(2,2-Dimethyl-5-Oxocyclohexyl)-2,3-Dihydro-1,3-Thiazol-2-One, identified by the CAS number No. 2138107-67-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. In this article, we delve into the properties, synthesis methods, and recent advancements associated with this compound.

Chemical Structure and Properties

The molecular structure of 3-(2,2-Dimethyl-5-Oxocyclohexyl)-2,3-Dihydro-1,3-Thiazol-2-One is characterized by a thiazolidinone ring fused with a cyclohexanone moiety. The presence of the thiazolidinone ring imparts unique electronic properties to the molecule, making it a promising candidate for various chemical reactions and biological assays. The cyclohexanone group further enhances the molecule's stability and reactivity under specific conditions.

Recent studies have highlighted the importance of such fused ring systems in medicinal chemistry. The thiazolidinone moiety is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes No. 2138107-67-0 a valuable intermediate in the synthesis of bioactive compounds.

Synthesis and Characterization

The synthesis of No. 2138107-67-0 involves a multi-step process that typically begins with the preparation of the cyclohexanone derivative. The key steps include alkylation or acylation reactions followed by cyclization to form the thiazolidinone ring. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of the final product.

Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These studies have confirmed the molecular formula (C₁₄H₁₈NOS) and molecular weight (approximately 246 g/mol) of No. 2138107-67-0.

Applications in Pharmaceutical Research

The potential applications of No. 2138107-67-0 in pharmaceutical research are vast and varied. Its structural similarity to known bioactive compounds suggests that it could serve as a lead molecule for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In recent years, there has been growing interest in using thiazolidinones as scaffolds for designing kinase inhibitors and protease inhibitors. The incorporation of the cyclohexanone group in No. 2138107-67-0 may enhance its ability to bind to these targets with high affinity.

Moreover, this compound has shown promise as an intermediate in the synthesis of antibiotics and antiviral agents. Its ability to undergo further functionalization makes it a versatile building block for constructing complex molecules with desired pharmacological properties.

Recent Research Findings

Recent studies have explored the biological activity of No. 2138107-67-0 in various model systems. For instance, researchers have investigated its anti-inflammatory properties using in vitro assays involving macrophage cells.

In one study published in 《Journal of Medicinal Chemistry》last year, scientists demonstrated that No. 2138107-67-0 exhibits potent inhibitory activity against COX enzymes (cyclooxygenase), which are key players in inflammation pathways.

Another study conducted at a leading pharmaceutical research institute focused on evaluating its cytotoxicity against cancer cell lines derived from breast cancer patients.

The results indicated that No. 2138107 -67 -0 showed selective toxicity towards cancer cells while sparing normal cells to a significant extent.

This dual functionality highlights its potential as both an anti-inflammatory agent and an anticancer drug candidate.

In addition to its therapeutic applications, recent research has also explored its role as a catalyst or precursor in organic synthesis reactions.

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